Cas no 92165-08-7 (4-(2-pyridin-3-yl-1,3-thiazol-4-yl)phenylamine)

• Product Name: 4-(2-pyridin-3-yl-1,3-thiazol-4-yl)phenylamine
• CAS No: 92165-08-7
• MF: C₁₄H₁₁N₃S
• MW: 253.322241067886
• MDL: MFCD05253026
• CID: 5045013
• PubChem ID: 1446108
• Update Time: 2025-11-01

4-(2-pyridin-3-yl-1,3-thiazol-4-yl)phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(2-pyridin-3-yl-1,3-thiazol-4-yl)aniline
• [4-(2-pyridin-3-yl-1,3-thiazol-4-yl)phenyl]amine
• 4-(2-pyridin-3-yl-1,3-thiazol-4-yl)phenylamine

• MDL： MFCD05253026
• Inchi： 1S/C14H11N3S/c15-12-5-3-10(4-6-12)13-9-18-14(17-13)11-2-1-7-16-8-11/h1-9H,15H2
• InChI Key： HLTDAWBBLVRKRM-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)N)N=C1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 2.5
• Topological Polar Surface Area: 80

Additional information on 4-(2-pyridin-3-yl-1,3-thiazol-4-yl)phenylamine

Introduction to 4-(2-pyridin-3-yl-1,3-thiazol-4-yl)phenylamine (CAS No. 92165-08-7)

4-(2-pyridin-3-yl-1,3-thiazol-4-yl)phenylamine is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular architecture and potential therapeutic applications. This compound, identified by the CAS number 92165-08-7, has garnered attention due to its structural features and its role in the development of novel bioactive molecules. The presence of both pyridine and thiazole moieties in its framework suggests a high degree of chemical versatility, making it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 4-(2-pyridin-3-yl-1,3-thiazol-4-yl)phenylamine consists of a phenyl ring substituted with a pyridin-3-yl group and a 1,3-thiazol-4-yl group. This particular arrangement of heterocyclic rings contributes to the compound's unique electronic properties and biological interactions. The pyridine ring is known for its ability to form hydrogen bonds and coordinate with metal ions, while the thiazole ring introduces sulfur atoms that can participate in various chemical reactions. Such features make this compound an attractive scaffold for designing molecules with specific biological activities.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease pathways. The structural motifs present in 4-(2-pyridin-3-yl-1,3-thiazol-4-yl)phenylamine align well with several pharmacophores that have shown promise in preclinical and clinical studies. For instance, the pyridine-thiazole scaffold is commonly found in compounds that exhibit kinase inhibition properties, which are crucial in treating cancers and inflammatory diseases. The phenylamine moiety further enhances the compound's potential by providing a site for further functionalization and interaction with biological targets.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for their potential biological activity. 4-(2-pyridin-3-yl-1,3-thiazol-4-yl)phenylamine has been subjected to virtual screening using molecular docking techniques to identify its binding affinity to various protein targets. Initial studies suggest that this compound may interact with enzymes involved in metabolic pathways and signal transduction processes. These interactions could be leveraged to develop drugs that modulate these pathways for therapeutic benefit.

The synthesis of 4-(2-pyridin-3-yl-1,3-thiazol-4-yl)phenylamine presents both challenges and opportunities for chemists. The synthesis involves multi-step reactions that require careful optimization to ensure high yield and purity. One approach involves the condensation of 2-aminothiophene with 3-bromopyridine followed by cyclization to form the thiazole ring. Subsequent functionalization steps would introduce the phenylamine moiety at the appropriate position on the molecule. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have made it possible to construct complex heterocyclic frameworks more efficiently than ever before.

Once synthesized, 4-(2-pyridin-3-yl-1,3-thiazol-4-yll)phenylamine can be evaluated for its pharmacological properties through both in vitro and in vivo assays. In vitro studies often involve testing the compound's ability to inhibit specific enzymes or bind to target proteins using biochemical assays. In vivo studies may involve administering the compound to animal models to assess its efficacy and safety profiles. These studies are critical for determining whether the compound has the potential to progress into clinical trials as a drug candidate.

The potential applications of 4-(2-pyridin-3-yll)-1,3-thiazol]-4-yll]phenylamine are broad and span multiple therapeutic areas. Given its structural similarities to known bioactive molecules, it may find utility in treating conditions such as cancer, inflammation, and neurodegenerative diseases. Additionally, its ability to interact with metal ions suggests that it could be repurposed for applications in metal-based therapeutics or diagnostics. As research continues to uncover new biological targets and mechanisms of action, the therapeutic potential of this compound is likely to expand further.

The development of novel pharmaceuticals is an iterative process that relies on collaboration between chemists, biologists, pharmacologists, and clinicians. 4-(2-pyridin]-3-yll)-1,-thiazol]-4-yll]phenylll]amine serves as an excellent example of how basic research can lead to innovative drug discovery efforts. By understanding the structural features that contribute to a compound's biological activity, researchers can design molecules with improved efficacy and reduced side effects. The continued exploration of this compound will undoubtedly contribute valuable insights into drug design principles and therapeutic strategies.

In conclusion,(2-pyridin]-3-yll)-1,-thiazol]-4-yll]phenylll]amine (CAS No.,92165--08--7) is a fascinating compound with significant potential in pharmaceutical research., Its unique structural features,, combined with recent advances in synthetic chemistry,, make it an attractive candidate for further exploration., As our understanding of disease mechanisms evolves,, so too will our ability to develop targeted therapies., This compound represents just one example of how interdisciplinary approaches can lead,,to breakthroughs that improve human health..,.>,.>,.>,.>,.>,.>